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Compound of Interest

Compound Name: 3,5-Bis(trifluoromethyl)styrene

Cat. No.: B1333223 Get Quote

Essential Safety and Handling Guide for 3,5-
Bis(trifluoromethyl)styrene
This guide provides critical safety, handling, and disposal information for laboratory personnel

working with 3,5-Bis(trifluoromethyl)styrene. Adherence to these procedures is essential for

ensuring personal safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
3,5-Bis(trifluoromethyl)styrene is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1][2][3] The signal word associated with this chemical is "Danger" or

"Warning".[3][4] A comprehensive PPE strategy is mandatory to mitigate exposure risks.

Required Personal Protective Equipment:
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Protection Type Specification Rationale

Eye & Face

ANSI Z87.1 compliant safety

goggles. A face shield should

be worn if there is a splash

hazard.[5]

Prevents serious eye irritation

(Hazard Statement H319).[1]

[2][3]

Respiratory

Air-purifying respirator with an

appropriate organic vapor

cartridge.

Mitigates the risk of respiratory

tract irritation (Hazard

Statement H335).[1][2][3]

Respiratory protection is a

primary defense against

styrene exposure.[6][7]

Hand
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact and

irritation (Hazard Statement

H315).[1][3]

Body

Flame-resistant (FR) lab coat

worn over non-synthetic

clothing. Long pants and

closed-toe/heel shoes are

required.[5]

Protects against skin contact,

while the FR-rated coat

addresses flammability

hazards (Hazard Statement

H226).[1][2][3]

Chemical Properties and Specifications
Understanding the physical properties of 3,5-Bis(trifluoromethyl)styrene is crucial for safe

handling and storage.
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Property Value

CAS Number 349-59-7[4][8]

Molecular Formula C10H6F6[3][4]

Physical Form Liquid[4][9]

Appearance Clear, colorless to pale yellow liquid[9]

Boiling Point 60 °C at 20 mm Hg[8]

Density 1.334 g/mL at 25 °C[8]

Refractive Index 1.4235-1.4275 at 20°C[9]

Storage Temperature 2-8 °C, sealed in a dry environment[4]

Standard Operating Procedure: Safe Handling
Protocol
This protocol outlines the step-by-step process for safely using 3,5-
Bis(trifluoromethyl)styrene in a laboratory setting.

I. Preparation and Pre-Use Checks:

Verify Chemical Integrity: Before use, inspect the container for any signs of damage or

leakage. Ensure the manufacturer's label is intact and legible.

Review Safety Data Sheet (SDS): Always consult the most recent SDS for 3,5-
Bis(trifluoromethyl)styrene before beginning work.[10]

Prepare Work Area: Ensure work is conducted within a certified chemical fume hood to

manage vapors.[10][11] Remove all ignition sources, such as open flames, hot plates, and

spark-producing equipment, from the immediate area.[3]

Assemble PPE: Don all required PPE as specified in the table above before handling the

chemical.

II. Chemical Handling and Use:
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Grounding: Take precautionary measures against static discharge, as vapors can form

explosive mixtures with air.[3][12] Use only non-sparking tools.[3][12]

Dispensing: Carefully dispense the required amount of the liquid, minimizing the potential for

splashes or aerosol generation. Keep the container tightly closed when not in use.[3][13]

Spill Management: In case of a small spill, absorb the material with inert absorbent pads.[3]

[13] Place the contaminated materials into a sealed, labeled container for hazardous waste

disposal. For larger spills, evacuate the area and follow emergency procedures.[13]

III. Post-Use and Disposal:

Decontamination: Wipe down the work surface and any equipment used with an appropriate

solvent.

Waste Segregation: 3,5-Bis(trifluoromethyl)styrene is a halogenated organic compound.

[10][14] All waste, including empty containers and contaminated materials, must be collected

in a designated "Halogenated Organic Waste" container.[13][14][15]

Crucially, do not mix halogenated waste with non-halogenated solvent waste.[15][16]

Doing so significantly increases disposal costs and environmental burden.[10][16]

Waste Container Management: Keep the hazardous waste container tightly sealed except

when adding waste.[10][13][15] The container must be clearly labeled with "Hazardous

Waste" and a list of its contents.[13][15]

Storage: Store the primary chemical container in a cool, dry, and well-ventilated area,

adhering to the recommended 2-8°C temperature range.[2][4]

Workflow and Disposal Plan Visualization
The following diagram illustrates the lifecycle of handling 3,5-Bis(trifluoromethyl)styrene in

the lab, emphasizing key safety and disposal steps.
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Workflow for Safe Handling of 3,5-Bis(trifluoromethyl)styrene
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Caption: Safe handling workflow for 3,5-Bis(trifluoromethyl)styrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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